Cas no 58810-87-0 (4-(3-hydroxypropyl)benzoic acid)

• Product Name: 4-(3-hydroxypropyl)benzoic acid
• CAS No: 58810-87-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1612323
• PubChem ID: 3041922
• Update Time: 2025-04-21

4-(3-hydroxypropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxypropyl)benzoic acid
• 4-(3-Hydroxypropyl)benzoicacid
• SR 41323
• 4-(3-Hydroxy propyl)benzoic acid
• MFCD01762637
• (Hydroxy-3 propyl)-4 benzoic acid
• 58810-87-0
• 4-Hydroxypropylbenzoic acid
• Benzoic acid, 4-(3-hydroxypropyl)-
• SCHEMBL599995
• SQVHRJXGOIGDTD-UHFFFAOYSA-N
• DTXSID90207541
• DA-04623

• Inchi： 1S/C10H12O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11H,1-2,7H2,(H,12,13)
• InChI Key： SQVHRJXGOIGDTD-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 366.5°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.571
• PSA: 57.53